N-[methyl] N-[methoxy] 3,4-diaminobenzamide

• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol
• IUPAC Name: 3,4-diamino-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H13N3O2/c1-12(14-2)9(13)6-3-4-7(10)8(11)5-6/h3-5H,10-11H2,1-2H3
• InChI Key: JKZTVZPRTWEGGK-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC(=C(C=C1)N)N)OC

Description

N-[methyl] N-[methoxy] 3,4-diaminobenzamide is a useful research compound. Its molecular formula is C9H13N3O2 and its molecular weight is 195.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Add 18.0 g of 10% weight Pd/C catalyst to a solution of N-[methyl] N-[methoxy] 3,4-dinitrobenzamide (182 g, 0.712 moles) in 900 mL tetrahydrofuran and 900 mL ethanol under a nitrogen atmosphere. Hydrogenate at room temperature for 6 hours under 60 p.s.i. Filter the mixture through Celite® and concentrate the filtrate under reduced pressure. Suspend the residue in 500 mL dichloromethane, concentrate under reduced pressure and dry the residue under reduced pressure to provide 135 g (97%) of the desired compound.